Cas no 4630-82-4 (Methyl cyclohexanecarboxylate)

Methyl cyclohexanecarboxylate Properties

Names and Identifiers

• Methyl cyclohexanecarboxylate
• Cyclohexanecarboxylic Acid Methyl Ester
• Hexahydrobenzoic acid methyl ester
• methoxycarbonylcyclohexane
• methyl cyclohexane-carboxylate
• Methyl cyclohexanoate
• Methyl cyclohexylcarboxylate
• Methyl cyclohexylformate
• methyl hexahydrobenzoate
• Hexahydrobenzoicacid methyl ester
• +Expand

• MDL： MFCD00001458
• InChIKey： ZQWPRMPSCMSAJU-UHFFFAOYSA-N
• Inchi： 1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
• SMILES： COC(=O)C1CCCCC1

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.09938
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.73970
• PSA: 26.30000
• Refractive Index: n20/D 1.443(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 183 °C(lit.)
• Melting Point: 183°C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3568
• Color/Form: Uncertain
• Solubility: Almost insoluble
• Density: 0.995 g/mL at 25 °C(lit.)

Methyl cyclohexanecarboxylate Security Information

• Symbol: GHS02
• RTECS：GU8599000
• WGK Germany：2
• Safety Term：3.2
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226-H303
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：3

Methyl cyclohexanecarboxylate Customs Data

• HS CODE：2915130000
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%